Cas no 338777-75-6 (3H-Pyrazol-3-one, 4-[[(3-chlorophenyl)amino]methylene]-2,4-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 4-[[(3-chlorophenyl)amino]methylene]-2,4-dihydro-
• CAS No: 338777-75-6
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• MDL: MFCD00138303
• CID: 3943595
• PubChem ID: 3702358
• Update Time: 2025-05-20

3H-Pyrazol-3-one, 4-[[(3-chlorophenyl)amino]methylene]-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-[[(3-chlorophenyl)amino]methylene]-2,4-dihydro-
• 4-[(3-CHLOROANILINO)METHYLENE]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-{[(3-chlorophenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
• 4-[(3-chlorophenyl)iminomethyl]-1,2-dihydropyrazol-3-one
• SCHEMBL7549378
• MFCD00138303
• 338777-75-6
• AKOS015993070
• 6B-018

• MDL： MFCD00138303
• Inchi： 1S/C10H8ClN3O/c11-8-2-1-3-9(4-8)12-5-7-6-13-14-10(7)15/h1-6H,(H2,13,14,15)/b12-5+
• InChI Key： ZCLIPWMCAVULII-LFYBBSHMSA-N
• SMILES： ClC1=CC=CC(=C1)/N=C/C1=CNNC1=O

Computed Properties

• Exact Mass: 221.0355896Da
• Monoisotopic Mass: 221.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.5Ų

Additional information on 3H-Pyrazol-3-one, 4-[[(3-chlorophenyl)amino]methylene]-2,4-dihydro-

Chemical Compound CAS No 338777-75-6: 4-[[(3-Chlorophenyl)Amino]Methylene]-2,4-Dihydro-3H-Pyrazol-3-One

The chemical compound with CAS No 338777-75-6, commonly referred to as 4-[[(3-Chlorophenyl)Amino]Methylene]-2,4-Dihydro-3H-Pyrazol-3-One, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their versatile structural features and potential biological activities. The molecule's structure incorporates a pyrazole ring fused with a pyrimidine ring, along with a substituted chlorophenyl group, making it a valuable substrate for further functionalization in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed the use of microwave-assisted synthesis to achieve higher yields and better purity levels. The incorporation of the (3-chlorophenyl)amino group into the pyrazole framework has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for anti-cancer drug development.

One of the most notable applications of CAS No 338777-75-6 is its role as an intermediate in the synthesis of kinase inhibitors. Kinase enzymes play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, this compound has demonstrated potential in inhibiting tumor growth and metastasis in preclinical studies. Recent studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its efficacy in modulating key signaling pathways like the PI3K/AKT/mTOR pathway.

In addition to its therapeutic applications, 4-[[(3-Chlorophenyl)Amino]Methylene]-2,4-Dihydro-3H-Pyrazol-3-One has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers at leading institutions such as Stanford University and the Massachusetts Institute of Technology (MIT) have explored its potential as an electron transport layer material due to its high charge carrier mobility and excellent thermal stability.

The synthesis of this compound involves a series of well-defined steps that ensure high purity and structural integrity. Starting from readily available starting materials such as o-phthalaldehyde and chloroaniline derivatives, the reaction sequence typically includes condensation reactions followed by cyclization under controlled conditions. The use of transition metal catalysts such as palladium(II) acetate has been reported to significantly accelerate the reaction process while maintaining selectivity.

From an environmental standpoint, CAS No 338777-75-6 exhibits favorable biodegradation characteristics under aerobic conditions. Studies conducted by environmental chemists at the University of California have shown that the compound undergoes rapid microbial degradation when exposed to natural soil microorganisms. This makes it an eco-friendly choice for industrial applications where sustainability is a priority.

In conclusion, 4-[[(3-Chlorophenyl)Amino]Methylene]-2,4-Dihydro-3H-Pyrazol-3-One (CAS No 338777-75-6) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its role in drug discovery, materials science, and sustainable chemistry underscores its importance in modern research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.